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Compound of Interest

Methyl 2-methylquinoline-6-
Compound Name:
carboxylate

Cat. No.: B180422

Essential Safety and Handling Guide for Methyl
2-methylquinoline-6-carboxylate

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for managing Methyl 2-methylquinoline-6-carboxylate in a laboratory setting.

Chemical Identifier:

« Name: Methyl 2-methylquinoline-6-carboxylate

e Molecular Formula: C12H11NO2

« CAS Number: 108166-01-4[1]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Methyl 2-methylquinoline-6-carboxylate is not
readily available, data from structurally similar compounds such as quinoline and its derivatives
indicate potential hazards. These include skin, eye, and respiratory irritation.[2][3] It may also
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be harmful if swallowed.[2][4] Therefore, a cautious approach and the use of appropriate

personal protective equipment are essential.

Recommended Personal Protective Equipment (PPE)

PPE Category Item

Specifications and Use

Eye and Face Protection Safety Goggles or Face Shield

Wear tight-sealing safety
goggles at all times.[4] A face
shield is recommended when

there is a risk of splashing.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly
recommended for handling
quinoline derivatives.[5]
Always inspect gloves for signs
of degradation before use and

replace them regularly.[5][6]

Body Protection Laboratory Coat

A fully fastened lab coat should
be worn to protect against skin
exposure.[5][7] For procedures
with a higher risk of splashing,
a chemically resistant apron is

also advised.[8]

Respiratory Protection Fume Hood or Respirator

All work involving the handling
of powdered compound or the
preparation of solutions should
be conducted in a certified
chemical fume hood to
minimize inhalation of dust or
vapors.[5] If a fume hood is not
available, a NIOSH-approved

respirator may be necessary.

[5]

Safe Handling and Storage Procedures
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Proper handling and storage are critical to prevent exposure and maintain the integrity of the
compound.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid all personal contact, including inhalation of dust or vapors.[9][10]

Wash hands thoroughly with soap and water after handling.[4][11]

Do not eat, drink, or smoke in the laboratory.[11][12]

Ensure that eyewash stations and safety showers are readily accessible.[4][13]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

o Store away from strong oxidizing agents.[4]

Spill and Disposal Management

In the event of a spill, prompt and appropriate action is necessary to mitigate risks.
Spill Response:

o Minor Spills: Alert others in the area. Wearing appropriate PPE, absorb the spill with an inert
material (e.g., vermiculite, sand).[5] Collect the contaminated material into a sealed and
labeled container for hazardous waste disposal.[5]

e Major Spills: Evacuate the laboratory immediately and alert your institution's emergency
response team.[5]

Disposal:

* Methyl 2-methylquinoline-6-carboxylate and any contaminated materials must be
disposed of as hazardous chemical waste.[5][14]
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» Follow all institutional, local, and national regulations for the disposal of chemical waste.[5]
» Do not dispose of this compound down the drain or in regular trash.[5]

Procedural Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Methyl 2-
methylquinoline-6-carboxylate in a laboratory setting.

Preparation:
- Review SDS of similar compounds
- Assemble all necessary PPE

Handling (in Fume Hood):
- Weigh solid compound
- Prepare solutions

Experimentation:
- Perform experimental procedures

:

Post-Experiment:
- Decontaminate work surfaces

:

Waste Disposal:
- Collect all chemical waste in labeled, sealed containers

:

Final Steps:
- Remove and dispose of PPE correctly
- Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b180422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

